Cas no 1803866-97-8 (2-(Difluoromethoxy)-5-propionylbenzonitrile)

• Product Name: 2-(Difluoromethoxy)-5-propionylbenzonitrile
• CAS No: 1803866-97-8
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 4988461
• Update Time: 2025-10-30

2-(Difluoromethoxy)-5-propionylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-propionylbenzonitrile

• Inchi： 1S/C11H9F2NO2/c1-2-9(15)7-3-4-10(16-11(12)13)8(5-7)6-14/h3-5,11H,2H2,1H3
• InChI Key： GNCIJDOHADTVLU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C#N)C(CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on 2-(Difluoromethoxy)-5-propionylbenzonitrile

Comprehensive Analysis of 2-(Difluoromethoxy)-5-propionylbenzonitrile (CAS No. 1803866-97-8): Properties, Applications, and Industry Trends

2-(Difluoromethoxy)-5-propionylbenzonitrile (CAS No. 1803866-97-8) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethoxy group and a propionylbenzonitrile moiety makes this molecule a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₉F₂NO₂, and molecular weight of 225.19 g/mol reflect its compact yet functionally rich architecture.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethoxy)-5-propionylbenzonitrile has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's nitrile group also offers reactivity for further derivatization, making it valuable for medicinal chemistry applications.

The synthesis of CAS No. 1803866-97-8 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Advanced purification techniques such as column chromatography or recrystallization ensure high purity (>98%), which is critical for its use in high-value chemical applications. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry confirms its structural integrity and suitability for further research.

From an industrial perspective, 2-(Difluoromethoxy)-5-propionylbenzonitrile aligns with the growing trend toward sustainable fluorination methods. Companies are increasingly adopting eco-friendly protocols to reduce the environmental impact of fluorine-containing compounds. This shift resonates with the broader green chemistry movement, a topic frequently searched by professionals in the field.

Another hot topic linked to this compound is its role in precision agriculture. Fluorinated agrochemicals derived from propionylbenzonitrile scaffolds exhibit improved pest resistance and lower toxicity profiles, addressing global concerns about food security and environmental sustainability. Searches for "fluorinated agrochemicals 2024" or "nitrile-based pesticides" highlight this trend.

In conclusion, 2-(Difluoromethoxy)-5-propionylbenzonitrile (CAS No. 1803866-97-8) represents a compelling case study in modern chemical innovation. Its applications span pharmaceuticals, agrochemicals, and material science, while its synthesis and use reflect industry priorities like sustainability and efficiency. As research continues, this compound is poised to remain a key player in the specialty chemicals market.